Cas no 1699748-99-6 (tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate)

tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate structure
1699748-99-6 structure
Product Name:tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate
CAS No:1699748-99-6
MF:C15H14ClN3O2
MW:303.743562221527
CID:5210484
Update Time:2026-03-06

tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-chloro-9H-pyrrolo[2,3-b:4,5-c']dipyridine-9-carboxylate
    • TQP1515
    • C92413
    • 2-Chloro-dipyrido[2,3-b; 3',4'-d]pyrrole-9-carboxylic acid tert-butyl ester
    • 4,5-c']pyridine-9-carboxylic acid, 2-chloro-, 1,1-dimethylethyl ester
    • 9H-Pyrrolo[2,3-b
    • tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate
    • Inchi: 1S/C15H14ClN3O2/c1-15(2,3)21-14(20)19-11-6-7-17-8-10(11)9-4-5-12(16)18-13(9)19/h4-8H,1-3H3
    • InChI Key: IHDUNYPPHYFNGR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(=N1)N(C(=O)OC(C)(C)C)C1C=CN=CC=12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 412
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57

tert-butyl 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene-8-carboxylate Pricemore >>

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